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Introduction

Indicaxanthin is a naturally occurring betaxanthin pigment, a class of yellow water-soluble
nitrogen-containing compounds found in plants of the Caryophyllales order. It is most notably
abundant in the fruits of the prickly pear cactus (Opuntia ficus-indica)[1]. As a bioactive
compound, indicaxanthin has garnered significant interest within the scientific community due
to its potent antioxidant properties and potential therapeutic applications. This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties, and
its interaction with key cellular signaling pathways.

Chemical Structure

Indicaxanthin is chemically known as (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-
pyridin-4-ylidene]ethylidene]pyrrolidin-1-ium-2-carboxylate[2]. Its structure is characterized by
the condensation of L-proline with betalamic acid.

Below is a diagram illustrating the chemical structure of Indicaxanthin.

Caption: Chemical structure of Indicaxanthin.
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Physicochemical Properties

The unique physicochemical properties of indicaxanthin contribute to its biological activity and

bioavailability. It is a water-soluble and amphipathic molecule, possessing both polar and non-

polar regions, which facilitates its interaction with cellular membranes[2].

Summary of Physicochemical Data

The following table summarizes the key physicochemical properties of indicaxanthin.

Property Value Reference

Molecular Formula C14H16N206 [21[3114]

Molecular Weight 308.29 g/mol [2][3][4]
(2S)-1-[(2E)-2-[(2S)-2,6-
dicarboxy-2,3-dihydro-1H-

IUPAC Name pyridin-4- [2]
ylidene]ethylidene]pyrrolidin-1-
ium-2-carboxylate

CAS Number 2181-75-1 [4]

Appearance Yellow-orange pigment [5]

Solubility Water-soluble [2]

Molar Absorptivity (€)

48,000 L-mol~t.cm~t at 482 nm

[6]

Optimal pH Stability

6.0-7.0

[2]7]

Canonical SMILES

C1CC(--INVALID-LINK--
C1)C(=0)[O"]

[3]

InChl Key

RJINQBYZGJSODH-
UHFFFAOYSA-N

[3]

Experimental Protocols

This section details the methodologies for the extraction, purification, and characterization of

indicaxanthin, as well as protocols to assess its biological activity.
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Extraction and Purification of Indicaxanthin from
Opuntia ficus-indica

This protocol is adapted from a patented method for the extraction and purification of

indicaxanthin.
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Indicaxanthin's Inhibition of the NF-kB Pathway
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Indicaxanthin's Activation of the Nrf2 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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